![molecular formula C9H9F3N2O B6275576 2-cyano-N-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetamide CAS No. 2763755-70-8](/img/no-structure.png)
2-cyano-N-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetamide
Overview
Description
2-cyano-N-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetamide (2-CN-3-TFM-BP) is a heterocyclic compound belonging to the class of substituted amides. It is a trifluoromethylated bicyclic compound, which is a type of compound that has been the focus of much scientific research due to its potential applications in drug discovery. 2-CN-3-TFM-BP has been studied for its ability to modulate the activity of various enzymes, such as serine proteases, as well as its ability to interact with various receptors in the body.
Scientific Research Applications
2-CN-3-TFM-BP has been studied for its potential applications in drug discovery. It has been found to have modulatory effects on the activity of various enzymes, such as serine proteases. In addition, 2-CN-3-TFM-BP has been studied for its ability to interact with various receptors in the body, such as the human serotonin receptor 5-HT1A.
Mechanism of Action
The mechanism of action of 2-CN-3-TFM-BP is not yet fully understood. However, it is thought that the compound binds to and modulates the activity of various enzymes and receptors in the body. For example, it has been found to bind to the human serotonin receptor 5-HT1A and modulate its activity.
Biochemical and Physiological Effects
2-CN-3-TFM-BP has been found to have a number of biochemical and physiological effects. For example, it has been found to modulate the activity of various enzymes, such as serine proteases. In addition, it has been found to interact with various receptors in the body, such as the human serotonin receptor 5-HT1A.
Advantages and Limitations for Lab Experiments
The advantages of using 2-CN-3-TFM-BP in laboratory experiments include its ability to modulate the activity of various enzymes and its ability to interact with various receptors in the body. However, the compound is not yet fully understood and its effects on the body are not yet fully known.
Future Directions
For the research on 2-CN-3-TFM-BP include further studies on the compound’s mechanism of action, its biochemical and physiological effects, and its potential applications in drug discovery. In addition, further studies should be conducted to determine the compound’s toxicity and safety profile. Other potential future directions include the development of new synthesis methods for 2-CN-3-TFM-BP and the exploration of new potential applications for the compound.
Synthesis Methods
The synthesis of 2-CN-3-TFM-BP has been described in a number of publications. The synthesis of 2-CN-3-TFM-BP involves the use of a three-step process, which includes the use of a Grignard reagent, an amide coupling reaction, and a deprotection step. The Grignard reagent is used to form the bicyclic core of the molecule, while the amide coupling reaction is used to attach the cyano and acetamide functional groups. The deprotection step is used to remove the protecting groups from the amide and cyano functional groups.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-cyano-N-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetamide involves the reaction of 3-(trifluoromethyl)bicyclo[1.1.1]pentane with cyanogen bromide followed by reaction with ethyl acetate to form the intermediate. The intermediate is then reacted with ammonia to form the final product.", "Starting Materials": [ "3-(trifluoromethyl)bicyclo[1.1.1]pentane", "Cyanogen bromide", "Ethyl acetate", "Ammonia" ], "Reaction": [ "Step 1: React 3-(trifluoromethyl)bicyclo[1.1.1]pentane with cyanogen bromide in the presence of a catalyst to form the intermediate.", "Step 2: React the intermediate with ethyl acetate in the presence of a base to form the intermediate product.", "Step 3: React the intermediate product with ammonia in the presence of a catalyst to form the final product, 2-cyano-N-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetamide." ] } | |
CAS RN |
2763755-70-8 |
Molecular Formula |
C9H9F3N2O |
Molecular Weight |
218.2 |
Purity |
95 |
Origin of Product |
United States |
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